molecular formula C16H16ClNO4S B8748379 2-(4-Chloro-benzenesulfonylamino)-3-Phenyl-propionic acid methyl ester

2-(4-Chloro-benzenesulfonylamino)-3-Phenyl-propionic acid methyl ester

Cat. No.: B8748379
M. Wt: 353.8 g/mol
InChI Key: PNHMUFAURHIVMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chloro-benzenesulfonylamino)-3-Phenyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C16H16ClNO4S and its molecular weight is 353.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16ClNO4S

Molecular Weight

353.8 g/mol

IUPAC Name

methyl 2-[(4-chlorophenyl)sulfonylamino]-3-phenylpropanoate

InChI

InChI=1S/C16H16ClNO4S/c1-22-16(19)15(11-12-5-3-2-4-6-12)18-23(20,21)14-9-7-13(17)8-10-14/h2-10,15,18H,11H2,1H3

InChI Key

PNHMUFAURHIVMW-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CC1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

2-Amino-3-phenyl-propionic acid methyl ester is dissolved in 25 mL of methylene chloride and the reaction charged with triethylamine (0.97 mL, 7 mmol) and 4-chlorobenzenesulfonylchloride at 0° C. The reaction is allowed to warm to room temperature (rt) and stirred overnight. The reaction is quenched with sodium bicarbonate, extracted with methylene chloride, dried over sodium sulfate, and concentrated in vacuo. The resultant solid is triturated with 20% ethylacetate/hexanes to provide the title compound. 13C NMR (100 MHz, CDCl3) 39.5, 52.8, 57.1, 127.5, 128.8, 128.9, 129.5, 129.6, 135.1, 138.4, 139.4, 171.5. MS 354.1 m/z (M+1).
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